
Preparation of Disodium Mesoxalate Stock
Solutions: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Disodium mesoxalate

Cat. No.: B1617692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of disodium mesoxalate stock

solutions for use in various research applications. It includes information on the

physicochemical properties of disodium mesoxalate monohydrate, a step-by-step guide for

preparing aqueous stock solutions, and recommendations for storage. Additionally, this note

discusses the potential mechanism of action of mesoxalate based on current scientific

literature, focusing on its role in cellular signaling pathways.

Physicochemical Properties of Disodium
Mesoxalate Monohydrate
Disodium mesoxalate, also known as disodium dihydroxymalonate, is a salt of mesoxalic

acid.[1] It is typically available as a monohydrate. A summary of its key properties is provided in

the table below.
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Property Value Reference

CAS Number 31635-99-1 [1]

Chemical Formula C₃H₂Na₂O₆ [1]

Molecular Weight 180.02 g/mol [1]

Appearance
White to off-white or light

yellow crystalline powder
[1]

Purity ≥97.5% [1]

Solubility Soluble in water and methanol. [1]

Experimental Protocol: Preparation of a 100 mM
Disodium Mesoxalate Stock Solution
This protocol describes the preparation of a 100 mM aqueous stock solution of disodium
mesoxalate monohydrate.

Materials and Equipment:
Disodium mesoxalate monohydrate (MW: 180.02 g/mol )

Nuclease-free water

Analytical balance

Weighing paper or boat

Spatula

100 mL volumetric flask

Magnetic stirrer and stir bar

Sterile 0.22 µm syringe filter

Sterile storage tubes or bottles
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Procedure:
Calculate the required mass of disodium mesoxalate monohydrate:

To prepare 100 mL (0.1 L) of a 100 mM (0.1 M) solution, the required mass is calculated

as follows:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L × 0.1 L × 180.02 g/mol = 1.8002 g

Weigh the disodium mesoxalate monohydrate:

Using an analytical balance, accurately weigh 1.8002 g of disodium mesoxalate
monohydrate powder.

Dissolve the powder:

Transfer the weighed powder into a 100 mL volumetric flask.

Add approximately 80 mL of nuclease-free water to the flask.

Add a magnetic stir bar and place the flask on a magnetic stirrer.

Stir the solution until the powder is completely dissolved. The solution should be clear and

colorless.

Bring the solution to the final volume:

Once the powder is fully dissolved, remove the flask from the magnetic stirrer and take out

the stir bar.

Carefully add nuclease-free water to the flask until the bottom of the meniscus reaches the

100 mL calibration mark.

Sterilize and store the stock solution:

For cell culture applications, sterilize the stock solution by passing it through a 0.22 µm

syringe filter into a sterile container.
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Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.

Label the aliquots clearly with the name of the compound, concentration, date of

preparation, and your initials.

Store the aliquots at -20°C for long-term storage.

Experimental Workflow for Stock Solution Preparation
Caption: Workflow for the preparation of a sterile disodium mesoxalate stock solution.

Potential Mechanism of Action and Cellular Effects
The precise cellular mechanisms of disodium mesoxalate are not fully elucidated. However,

studies on the related compound, oxalate, provide insights into its potential biological activities.

Inhibition of Gluconeogenesis
Oxalate has been shown to inhibit gluconeogenesis in isolated rat hepatocytes.[2] The

proposed mechanism is the inhibition of the enzyme pyruvate carboxylase, which plays a

crucial role in this metabolic pathway.[2] This inhibition was observed to be more pronounced in

a bicarbonate-deficient medium, where pyruvate carboxylase activity is the rate-limiting step.[2]

Activation of p38 MAPK Signaling Pathway
Studies have demonstrated that oxalate can induce the activation of the p38 Mitogen-Activated

Protein Kinase (MAPK) signaling pathway in renal epithelial cells.[3][4][5] This activation

appears to be a key event in oxalate-induced cellular responses. The proposed upstream

signaling events leading to p38 MAPK activation include the generation of Reactive Oxygen

Species (ROS) and the subsequent activation of kinases such as Akt and MAP Kinase Kinase

6 (MKK6).[3][4]

Caption: Proposed signaling pathway for oxalate-induced p38 MAPK activation.

Recommended Working Concentrations
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The optimal working concentration of disodium mesoxalate should be determined

experimentally for each specific cell type and assay. Based on studies using sodium oxalate, a

starting concentration range of 100 µM to 1 mM is recommended for initial dose-response

experiments in cell culture.[6] For example, one study on HK-2 cells used 1 mM sodium oxalate

to investigate its effects.[6] Another study used 100 µg/ml of calcium oxalate monohydrate

crystals, which corresponds to a different molar concentration but provides a reference point for

the magnitude of concentration.[2]

Conclusion
This application note provides a comprehensive guide for the preparation and use of disodium
mesoxalate stock solutions in a research setting. By following the detailed protocol and

considering the information on its potential mechanism of action, researchers can effectively

utilize this compound in their studies. It is recommended to always perform preliminary

experiments to determine the optimal working concentration for any new experimental system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1617692#how-to-prepare-disodium-mesoxalate-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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